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Compound of Interest

4-Amino-3,5-dimethoxybenzoic
Compound Name: o
aci

Cat. No.: B044546

An In-depth Technical Guide to the Safety and Handling of 4-Amino-3,5-dimethoxybenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
your supplier before handling this chemical. The toxicological properties of this compound have
not been thoroughly investigated. Handle with extreme caution and in accordance with good
laboratory practices.

Chemical and Physical Properties

4-Amino-3,5-dimethoxybenzoic acid is a substituted aromatic carboxylic acid. Its physical
and chemical properties are critical for safe handling, storage, and use in experimental
settings. While experimentally determined data is limited, a combination of reported and
computed values is presented below.

Table 1: Physical and Chemical Properties of 4-Amino-3,5-dimethoxybenzoic acid
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Property Value Source
CAS Number 123039-72-5
Molecular Formula CoH11NOa4 [1]
Molecular Weight 197.19 g/mol [1]
Appearance Data not available
Melting Point 205 - 209 °C
Boiling Point Data not available
Solubility Data not available
XLogP3 (Computed) 0.7 [1]
Hydrogen Bond Donor Count ) 1]
(Computed)
Hydrogen Bond Acceptor . o
Count (Computed)
Rotatable Bond Count

3 [1]

(Computed)

Hazard Identification and GHS Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. All personnel must be aware of its potential hazards

before handling.

Table 2: GHS Hazard Classification

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.angenechemical.com/sds/123039-72-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

GHS Pictogram:

lwsalt text

Signal Word:Warning

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 4-Amino-3,5-
dimethoxybenzoic acid to minimize exposure risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
required:

o Eye/Face Protection: Wear chemical safety goggles and a face shield. All eye protection
must be tested and approved under appropriate government standards such as NIOSH (US)
or EN 166 (EU).

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use. Use proper glove removal technique to avoid skin contact. Wear a lab
coat or other protective clothing.

» Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood, to
avoid dust formation and inhalation. If a fume hood is not available or for higher-level
protection, use a NIOSH-approved respirator with appropriate cartridges (e.g., type
OV/AG/P99 in the US or ABEK-P2 in the EU).
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Handling Procedures

» Avoid all contact with skin and eyes.
e Avoid formation and inhalation of dust and aerosols.
e Provide appropriate exhaust ventilation at places where dust is formed.

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Storage Conditions

» Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated area. Some suppliers recommend refrigerated
storage at 2-8°C.

» Store locked up.
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Response (P-Phrases)

Lo P302+P352: If on skin, wash
t with plenty of water
Prevention IKP-Phrases)
P280: Wear protective gloves/ il P305+P351+P338: If in eyes, rinse
eye protection cautiously with water

GHS Hazard Classifications

H315: Skin Irritation

H319: Eye Irritation

H335: Respiratory Irritation

' P261: Avoid breathing dust galse P304+P340: If inhaled, remove
to fresh air
P271: Use in a well-ventilated area

Exposure Occurs

Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth with water.
Give artificial respiration if needed. Wash with soap and plenty of water. Remove contact lenses. Do NOT induce vomiting.

Consult a Physician
(Show SDS)
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Phase 1: Preparation

Prepare Reconstructed
Human Epidermis Tissues

Phase 2: Exposure

Apply Test Chemical,
Positive, & Negative Controls

Incubate for 60 min
at 37°C

Phase 3: Post-Exposure

Wash Chemical from
Tissue Surface

Incubate in Fresh Medium
for 42 hours

Phase 4:|Analysis

Perform MTT Assay
to Assess Cell Viability

Calculate % Viability vs Control
Classify Irritancy Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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